Cas no 88882-29-5 (2(3H)-Benzoxazolethione, 3,5-dimethyl-)

2(3H)-Benzoxazolethione, 3,5-dimethyl- structure
88882-29-5 structure
Product Name:2(3H)-Benzoxazolethione, 3,5-dimethyl-
CAS No:88882-29-5
MF:C9H9NOS
MW:179.238860845566
CID:620223
PubChem ID:848529
Update Time:2025-04-19

2(3H)-Benzoxazolethione, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolethione, 3,5-dimethyl-
    • 3,5-dimethyl-1,3-benzoxazole-2-thione
    • SMR000229456
    • 3,5-dimethyl-1,3-benzoxazole-2(3H)-thione
    • 88882-29-5
    • HMS2529F16
    • SCHEMBL11130920
    • CHEMBL1560750
    • DTXSID20357245
    • MLS000700526
    • Inchi: 1S/C9H9NOS/c1-6-3-4-8-7(5-6)10(2)9(12)11-8/h3-5H,1-2H3
    • InChI Key: WJRBNMRCNVIWFB-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C2C=C(C)C=CC=2O1

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.6Ų
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